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Compound of Interest

Compound Name: 3-Iodo-4-methylfuran

Cat. No.: B3210710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

successful implementation of Suzuki-Miyaura cross-coupling reactions utilizing 3-iodo-4-
methylfuran as a key building block. The synthesis of 3-aryl-4-methylfurans is of significant

interest in medicinal chemistry and materials science due to the prevalence of the furan

scaffold in biologically active molecules and functional organic materials.

Introduction
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis,

enabling the formation of carbon-carbon bonds between organoboron compounds and organic

halides.[1][2] This palladium-catalyzed reaction is renowned for its mild reaction conditions,

broad functional group tolerance, and the commercial availability and low toxicity of its

reagents, making it a favored method in the pharmaceutical industry for the construction of

complex molecular architectures.[2] The 3-aryl-4-methylfuran moiety is a valuable structural

motif found in numerous pharmacologically active compounds and advanced materials. The

strategic use of 3-iodo-4-methylfuran as a coupling partner in Suzuki reactions provides a

convergent and efficient route to a diverse library of these important molecules.

Reaction Principle and Catalytic Cycle
The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a

palladium catalyst. The key steps are:
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Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 3-iodo-4-
methylfuran to form a Pd(II) intermediate.

Transmetalation: In the presence of a base, the organoboron reagent (e.g., an arylboronic

acid) transfers its organic group to the palladium center, displacing the halide.

Reductive Elimination: The two organic groups on the palladium complex couple and are

eliminated as the final 3-aryl-4-methylfuran product, regenerating the Pd(0) catalyst for the

next cycle.
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Catalytic Cycle

Pd(0)Ln

Oxidative Addition [4-Methylfuran-3-yl]-Pd(II)Ln(I) Transmetalation
(Base Assisted) [4-Methylfuran-3-yl]-Pd(II)Ln(Ar)

Reductive Elimination 3-Aryl-4-methylfuran

3-Iodo-4-methylfuran

Ar-B(OH)2
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Start

Combine 3-iodo-4-methylfuran,
arylboronic acid, base,
 and solvent in a flask.

Degas the mixture
(e.g., with argon).

Add Pd catalyst and ligand.

Heat the reaction mixture
with stirring.

Monitor reaction progress
(TLC, GC-MS).

Aqueous workup and
extraction.

Purify the product
(e.g., column chromatography).

Characterize the final product
(NMR, MS, etc.).

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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